Cas no 1935986-54-1 (3-(1,3-thiazol-2-yl)prop-2-ynoic acid)

• Product Name: 3-(1,3-thiazol-2-yl)prop-2-ynoic acid
• CAS No: 1935986-54-1
• MF: C₆H₃NO₂S
• MW: 153.158519983292
• CID: 5172725
• PubChem ID: 131171922
• Update Time: 2025-06-10

3-(1,3-thiazol-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2-thiazolyl)-
• 3-(1,3-thiazol-2-yl)prop-2-ynoic acid

• Inchi： 1S/C6H3NO2S/c8-6(9)2-1-5-7-3-4-10-5/h3-4H,(H,8,9)
• InChI Key： FFHOROKIMINVEL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1=NC=CS1

Additional information on 3-(1,3-thiazol-2-yl)prop-2-ynoic acid

Comprehensive Overview of 3-(1,3-thiazol-2-yl)prop-2-ynoic acid (CAS No. 1935986-54-1): Properties, Applications, and Research Insights

3-(1,3-thiazol-2-yl)prop-2-ynoic acid (CAS No. 1935986-54-1) is a specialized organic compound featuring a thiazole ring conjugated with a propiolic acid moiety. This unique structure endows it with versatile chemical reactivity, making it a valuable intermediate in pharmaceutical, agrochemical, and materials science research. The compound's alkyne and carboxylic acid functional groups enable diverse derivatization pathways, aligning with modern trends in click chemistry and bioorthogonal reactions.

Recent studies highlight the growing interest in thiazole-containing compounds due to their broad biological activities, including antimicrobial and anti-inflammatory properties. Researchers are exploring 3-(1,3-thiazol-2-yl)prop-2-ynoic acid as a precursor for small-molecule inhibitors targeting enzyme pathways, particularly in cancer therapeutics and neurodegenerative disease research. Its CAS No. 1935986-54-1 is frequently cited in patent filings related to drug discovery platforms.

From a synthetic perspective, this compound exemplifies the convergence of heterocyclic chemistry and alkyne-based coupling strategies. Its prop-2-ynoic acid segment facilitates amide bond formation and cycloaddition reactions, while the thiazole ring contributes to π-stacking interactions in molecular design. Such features are critical for developing high-performance materials like conductive polymers or metal-organic frameworks (MOFs).

Environmental and sustainability considerations are increasingly shaping chemical research. 3-(1,3-thiazol-2-yl)prop-2-ynoic acid has been investigated in green chemistry applications due to its potential as a biodegradable linker in polymer systems. Analytical methods such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity and stability, topics frequently queried in scientific databases.

The compound's relevance extends to computational chemistry, where its electronic properties are modeled for structure-activity relationship (SAR) studies. With the rise of AI-driven molecular design, CAS No. 1935986-54-1 appears in datasets training algorithms for virtual screening of bioactive molecules. This intersection of experimentation and machine learning underscores its multidisciplinary importance.

In summary, 3-(1,3-thiazol-2-yl)prop-2-ynoic acid represents a dynamic scaffold at the forefront of medicinal chemistry and materials innovation. Its balanced lipophilicity and synthetic flexibility address key challenges in targeted drug delivery and functional material development, ensuring continued research attention in both academic and industrial settings.